Cas no 225385-07-9 (4-Chloro-2-methyl-6-phenylthieno[3,2-d]pyrimidine)

• Product Name: 4-Chloro-2-methyl-6-phenylthieno[3,2-d]pyrimidine
• CAS No: 225385-07-9
• MF: C₁₃H₉ClN₂S
• MW: 260.741960287094
• CID: 1067661
• PubChem ID: 10801351
• Update Time: 2025-04-20

4-Chloro-2-methyl-6-phenylthieno[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-methyl-6-phenylthieno[3,2-d]pyrimidine
• A4831
• AG-L-22605
• CTK4E9681
• FT-0682293
• KB-241342
• MolPort-016-578-706
• 225385-07-9
• AKOS015850382
• DTXSID00445134

• MDL： MFCD17011884
• Inchi： 1S/C13H9ClN2S/c1-8-15-10-7-11(9-5-3-2-4-6-9)17-12(10)13(14)16-8/h2-7H,1H3
• InChI Key： NYIRUTHRTQCDRI-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C=C(C3C=CC=CC=3)S2)N=C(C)N=1

Computed Properties

• Exact Mass: 260.0174972g/mol
• Monoisotopic Mass: 260.0174972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 54Ų

4-Chloro-2-methyl-6-phenylthieno[3,2-d]pyrimidine Security Information

• HazardClass：IRRITANT